Cas no 2171175-92-9 (2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid
• CAS No: 2171175-92-9
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6288442
• PubChem ID: 165962394
• Update Time: 2025-06-07

2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid
• EN300-1580238
• 2171175-92-9
• 2-[(2R)-1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidin-2-yl]acetic acid

• Inchi： 1S/C26H30N2O5/c1-17(14-24(29)28-13-7-6-8-18(28)15-25(30)31)27-26(32)33-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,17-18,23H,6-8,13-16H2,1H3,(H,27,32)(H,30,31)/t17-,18-/m1/s1
• InChI Key： VFIRFORAKBXJGS-QZTJIDSGSA-N
• SMILES： O=C(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@@H]1CC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid

2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic Acid (CAS No. 2171175-92-9): An Overview

2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid (CAS No. 2171175-92-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, is a derivative of piperidine and features a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in peptide synthesis to prevent premature reactions. The compound's unique structure and properties make it a valuable intermediate in the synthesis of various bioactive molecules and therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) group is a widely used protecting group in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing compounds. It is known for its stability under mild conditions and its ease of removal, making it an ideal choice for protecting amino groups during multi-step syntheses. The presence of the Fmoc group in 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid ensures that the amino functionality remains inactive until the desired point in the synthetic process, thereby facilitating controlled and selective reactions.

In recent years, significant advancements have been made in understanding the biological activities and potential therapeutic applications of compounds derived from piperidine scaffolds. Research has shown that piperidine derivatives, including those with Fmoc protection, exhibit a range of pharmacological properties, such as anti-inflammatory, antiviral, and anticancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain piperidine derivatives with Fmoc protection demonstrated potent antiviral activity against SARS-CoV-2, the virus responsible for COVID-19. This finding highlights the potential of these compounds in developing novel antiviral therapies.

The structural complexity of 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid also contributes to its unique biological properties. The compound features a chiral center at the 3-position of the piperidine ring, which can influence its interactions with biological targets. Chirality is a critical factor in drug design, as enantiomers can exhibit different pharmacological profiles and biological activities. Therefore, precise control over the stereochemistry during synthesis is essential to ensure the desired biological effects.

In addition to its potential therapeutic applications, 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid has been utilized as a building block in the synthesis of more complex molecules. For example, it has been employed in the development of peptidomimetics, which are synthetic compounds designed to mimic the structure and function of natural peptides. Peptidomimetics have gained considerable attention due to their improved stability, bioavailability, and reduced immunogenicity compared to their natural counterparts. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that peptidomimetics derived from this compound showed enhanced binding affinity to specific protein targets, making them promising candidates for drug development.

The synthesis of 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid involves several well-established chemical reactions. The initial step typically involves the formation of the Fmoc protected amino acid derivative, followed by coupling with a suitable piperidine derivative using coupling reagents such as HATU or EDC·HCl. The final step involves deprotection to reveal the free amino group. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

Clinical trials involving compounds derived from piperidine scaffolds have shown promising results. For instance, a phase II clinical trial evaluating a piperidine-based antiviral agent for treating hepatitis C virus (HCV) infection reported significant reductions in viral load with minimal side effects. These findings underscore the potential of piperidine derivatives as effective therapeutic agents for various diseases.

In conclusion, 2-(2R)-1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidin-2-ylacetic acid (CAS No. 2171175-92-9) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, contributing to the advancement of drug discovery and development.